2-(Benzo[d][1,3]dioxol-5-yl)-5-(1-((2,4-dimethylphenyl)sulfonyl)piperidin-3-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-[1-(2,4-dimethylphenyl)sulfonylpiperidin-3-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C22H23N3O5S/c1-14-5-8-20(15(2)10-14)31(26,27)25-9-3-4-17(12-25)22-24-23-21(30-22)16-6-7-18-19(11-16)29-13-28-18/h5-8,10-11,17H,3-4,9,12-13H2,1-2H3
• InChI Key: FSONELVFOLIXPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N2CCCC(C2)C3=NN=C(O3)C4=CC5=C(C=C4)OCO5)C
• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol

Description

2-(Benzo[d][1,3]dioxol-5-yl)-5-(1-((2,4-dimethylphenyl)sulfonyl)piperidin-3-yl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C22H23N3O5S and its molecular weight is 441.5. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzo[d][1,3]dioxol-5-yl)-5-(1-((2,4-dimethylphenyl)sulfonyl)piperidin-3-yl)-1,3,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzo[d][1,3]dioxol-5-yl)-5-(1-((2,4-dimethylphenyl)sulfonyl)piperidin-3-yl)-1,3,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectral Analysis : Research has been conducted on the synthesis and spectral analysis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, demonstrating the chemical feasibility and structural elucidation of such compounds. These studies involve converting various organic acids into esters, hydrazides, and subsequently into 5-substituted-1,3,4-oxadiazole-2-thiols. The final compounds were prepared through reactions involving specific sulfonamide and piperidine components in the presence of N,N-dimethylformamide (DMF) and sodium hydride, similar to the compound (Khalid et al., 2016).

Biological Evaluation and Antibacterial Study : Another facet of research on related compounds includes their biological evaluation against enzymes like butyrylcholinesterase (BChE) and antibacterial properties. Molecular docking studies help to understand the interaction of these compounds with biological targets, indicating their potential therapeutic applications (Khalid et al., 2016).

Antimicrobial and Anti-Proliferative Activities : Further studies reveal the antimicrobial and anti-proliferative activities of 1,3,4-oxadiazole N-Mannich bases. These compounds have been evaluated for their inhibitory activity against pathogenic bacteria and yeast-like fungi, as well as their potential to inhibit the growth of various cancer cell lines, showcasing the broad spectrum of biological activities associated with this chemical class (Al-Wahaibi et al., 2021).

Virtual Screening and Pharmacokinetic Characterization : Virtual screening techniques have identified compounds with structural similarities to the subject chemical for targeting specific receptors, such as the urokinase receptor (uPAR), involved in breast cancer metastasis. These studies include synthesis, pharmacokinetic characterization, and the assessment of effects on tumor growth and metastasis, highlighting the potential of 1,3,4-oxadiazole derivatives in cancer therapy (Wang et al., 2011).